Diethyl 2-(6-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)-2-methylmalonate

• IUPAC Name: diethyl 2-(6-methoxy-1-oxo-3,4-dihydro-2H-naphthalen-2-yl)-2-methylpropanedioate
• InChI: InChI=1S/C19H24O6/c1-5-24-17(21)19(3,18(22)25-6-2)15-10-7-12-11-13(23-4)8-9-14(12)16(15)20/h8-9,11,15H,5-7,10H2,1-4H3
• InChI Key: JEBMTTOXCCYUTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C1CCC2=C(C1=O)C=CC(=C2)OC)C(=O)OCC
• Molecular Formula: C19H24O6
• DSSTOX Substance ID: DTXSID50673061
• Molecular Weight: 348.4 g/mol
• CAS RN: 1225228-88-5

Description

Diethyl 2-(6-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)-2-methylmalonate, also known as DMT-2M, is a synthetic compound that has been used in various scientific research applications. It is a derivative of naphthalene and has been used to study the mechanism of action of certain compounds, as well as their biochemical and physiological effects. In addition, it is also used to assess the advantages and limitations of certain laboratory experiments.

Scientific Research Applications

Organic Synthesis

• Synthesis of Electron-Deficient Dienes : This compound has been utilized in the preparation and inverse-electron-demand Diels–Alder reaction of electron-deficient dienes (Boger & Mullican, 2003).

• Tetrahydronaphthalene Derivatives : Research includes the synthesis of tetrahydronaphthalene derivatives through various organic reactions, demonstrating its utility in complex organic synthesis (Collins et al., 1984); (Collins, Cullen, & Stone, 1988).

• Intramolecular Aromatic Substitution : The compound is involved in manganese(III) acetate oxidation processes for the creation of tetrahydronaphthalene derivatives, highlighting its role in aromatic substitution reactions (Citterio et al., 1994).

Medicinal Chemistry and Pharmacology

• σ1 Receptor Binding : Studies have explored its derivatives for selective binding and activity at the sigma(1) receptor, indicating potential applications in neurological research and therapy (Berardi et al., 2005).

• Antidepressant Properties : Derivatives of this compound, such as A-80426, have shown promise as novel antidepressants combining α-2 antagonist activity with serotonin uptake inhibitory activity, indicating its potential in depression treatment (Meyer et al., 1995).

• Antiproliferative Activity : Some naphthalene derivatives have demonstrated antiproliferative activity in glioma cells, suggesting potential applications in cancer research (Abate et al., 2011).

Synthesis routes and methods

Procedure details

To 6 L of ice cold DMF was added 183 grams of NaH; the mixture stirred and a solution of 811.2 grams diethyl methylmalonate in 1.5 L DMF was added dropwise. The temp was kept at 0-5° C. for 2 hrs, and then cooled below −3° C., and 650 grams bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one was added. The reaction was followed by HPLC until the starting material disappeared. The mixture was poured onto ice water, adjusted to pH 4-5 with HCl, and extracted with ethyl acetate. The organic layer was washed with brine, dried, decolorized and concentrated. To the residue was added ether, the mixture cooled, filtered, and the residue washed with petroleum ether to get 745 g of diethyl 2-methyl-2-(6-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)malonate, M=348.2, purity 96.57%.